Cas no 1177289-23-4 (2-(dimethylamino)pyridine-3-carboxylic acid hydrochloride)

• Product Name: 2-(dimethylamino)pyridine-3-carboxylic acid hydrochloride
• CAS No: 1177289-23-4
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 4575220
• PubChem ID: 45286066
• Update Time: 2025-08-05

2-(dimethylamino)pyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)pyridine-3-carboxylic acid hydrochloride
• F77326
• 2-(dimethylamino)pyridine-3-carboxylicacidhydrochloride
• 1177289-23-4
• 2-(dimethylamino)pyridine-3-carboxylic acid;hydrochloride
• AKOS015945849
• EN300-39406
• NS-02094
• Z425449676
• CS-0248220
• MFCD11505431
• CXB28923
• 2-(dimethylamino)nicotinic acid hydrochloride

• Inchi： 1S/C8H10N2O2.ClH/c1-10(2)7-6(8(11)12)4-3-5-9-7;/h3-5H,1-2H3,(H,11,12);1H
• InChI Key： DYSKZQWSXJTYLG-UHFFFAOYSA-N
• SMILES： C1(C=CC=NC=1N(C)C)C(O)=O.Cl

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(dimethylamino)pyridine-3-carboxylic acid hydrochloride

2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride (CAS No. 1177289-23-4)

Introduction to 2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride

2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride, a compound with the CAS registry number 1177289-23-4, is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a dimethylamino group and a carboxylic acid hydrochloride moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Structural Insights and Synthesis

The molecular structure of 2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride is centered around a pyridine ring, a six-membered aromatic ring with one nitrogen atom. The dimethylamino group (-N(CH₃)₂) is attached at the 2-position of the pyridine ring, while the carboxylic acid hydrochloride group (-COOH·HCl) is located at the 3-position. This arrangement not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions.

The synthesis of this compound typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is crucial for its increasing demand in research and industrial applications.

Chemical Properties and Applications

2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride exhibits several key chemical properties that make it suitable for diverse applications. Its dimethylamino group imparts basicity, while the carboxylic acid hydrochloride group introduces acidity, creating a zwitterionic structure under certain conditions. This dual functionality makes it an excellent candidate for use as a ligand in coordination chemistry or as an intermediate in drug design.

In recent years, this compound has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Recent Research Findings

Recent studies have highlighted the versatility of 2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride in catalytic processes and material science. For instance, scientists have utilized this compound as a catalyst in asymmetric synthesis reactions, demonstrating its ability to accelerate complex transformations with high selectivity.

Moreover, investigations into its photophysical properties have revealed potential applications in optoelectronic materials. The compound's ability to absorb and emit light at specific wavelengths makes it a promising candidate for use in light-emitting diodes (LEDs) and solar cells.

Another area of active research involves the use of this compound in polymer chemistry. Researchers have successfully incorporated it into polymer networks to enhance mechanical strength and thermal stability, opening new avenues for its application in advanced materials.

Safety and Handling Considerations

While 2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride is not classified as a hazardous substance under normal conditions, proper handling procedures should be followed to ensure safety. It is recommended to handle the compound in well-ventilated areas and to wear appropriate personal protective equipment (PPE), such as gloves and goggles, to minimize exposure risks.

In terms of storage, this compound should be kept in tightly sealed containers away from moisture and direct sunlight to maintain its stability and potency over time.

Conclusion

2-(Dimethylamino)Pyridine-3-Carboxylic Acid Hydrochloride (CAS No. 1177289-23-4) stands out as a versatile and multifaceted chemical entity with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with its reactivity and functionality, continues to drive innovative research and development efforts.

As advancements in synthetic methods and material science progress, it is anticipated that this compound will play an increasingly important role in shaping future technologies and therapeutic solutions.